Ruboxastaurin mesilate hydrate
Ruboxastaurin mesilate hydrate
PKCβ-selective inhibitor; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
202260-21-7
VCID:
VC0005973
InChI:
InChI=1S/C28H28N4O3.CH4O3S.H2O/c1-30(2)15-18-11-12-31-16-21(19-7-3-5-9-23(19)31)25-26(28(34)29-27(25)33)22-17-32(13-14-35-18)24-10-6-4-8-20(22)24;1-5(2,3)4;/h3-10,16-18H,11-15H2,1-2H3,(H,29,33,34);1H3,(H,2,3,4);1H2/t18-;;/m0../s1
SMILES:
CN(C)CC1CCN2C=C(C3=CC=CC=C32)C4=C(C5=CN(CCO1)C6=CC=CC=C65)C(=O)NC4=O.CS(=O)(=O)O.O
Molecular Formula:
C29H34N4O7S
Molecular Weight:
582.7 g/mol
Ruboxastaurin mesilate hydrate
CAS No.: 202260-21-7
Inhibitors
VCID: VC0005973
Molecular Formula: C29H34N4O7S
Molecular Weight: 582.7 g/mol
| CAS No. | 202260-21-7 |
|---|---|
| Product Name | Ruboxastaurin mesilate hydrate |
| Molecular Formula | C29H34N4O7S |
| Molecular Weight | 582.7 g/mol |
| IUPAC Name | (18S)-18-[(dimethylamino)methyl]-17-oxa-4,14,21-triazahexacyclo[19.6.1.17,14.02,6.08,13.022,27]nonacosa-1(28),2(6),7(29),8,10,12,22,24,26-nonaene-3,5-dione;methanesulfonic acid;hydrate |
| Standard InChI | InChI=1S/C28H28N4O3.CH4O3S.H2O/c1-30(2)15-18-11-12-31-16-21(19-7-3-5-9-23(19)31)25-26(28(34)29-27(25)33)22-17-32(13-14-35-18)24-10-6-4-8-20(22)24;1-5(2,3)4;/h3-10,16-18H,11-15H2,1-2H3,(H,29,33,34);1H3,(H,2,3,4);1H2/t18-;;/m0../s1 |
| Standard InChIKey | YTKBKIVYPITVAO-NTEVMMBTSA-N |
| Isomeric SMILES | CN(C)C[C@@H]1CCN2C=C(C3=CC=CC=C32)C4=C(C5=CN(CCO1)C6=CC=CC=C65)C(=O)NC4=O.CS(=O)(=O)O.O |
| SMILES | CN(C)CC1CCN2C=C(C3=CC=CC=C32)C4=C(C5=CN(CCO1)C6=CC=CC=C65)C(=O)NC4=O.CS(=O)(=O)O.O |
| Canonical SMILES | CN(C)CC1CCN2C=C(C3=CC=CC=C32)C4=C(C5=CN(CCO1)C6=CC=CC=C65)C(=O)NC4=O.CS(=O)(=O)O.O |
| Description | PKCβ-selective inhibitor; High Quality Biochemicals for Research Uses |
| Synonyms | 13-((dimethylamino)methyl)-10,11,14,15-tetrahydro-4,9:16,21-dimetheno-1H,13H-dibenzo(e,k)pyrrolo(3,4-h)(1,4,13)oxadiazacyclohexadecene-1,3(2H)-dione Arxxant LY 333531 LY-333531 ruboxistaurin ruboxistaurin mesilate hydrate |
| PubChem Compound | 6918370 |
| Last Modified | Nov 11 2021 |
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